
3',4',5',3,5,7,8-heptamethoxyflavone chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hibiscetin heptamethyl ether

Cat. No.: B3034740 Get Quote

An In-depth Technical Guide to the Chemical Properties and Biological Activities of

3',4',5',3,5,7,8-Heptamethoxyflavone

For Researchers, Scientists, and Drug Development Professionals

Introduction
3',4',5',3,5,7,8-Heptamethoxyflavone, a polymethoxyflavone predominantly found in citrus

peels, has garnered significant attention within the scientific community for its diverse and

potent biological activities.[1][2] This document provides a comprehensive overview of its

chemical properties, biological functions, and the experimental methodologies used to

elucidate its mechanisms of action. This guide is intended to serve as a technical resource for

researchers and professionals involved in natural product chemistry, pharmacology, and drug

development.

Note on nomenclature: The chemical structure referred to in this guide is most consistently

identified in scientific literature as 3,5,6,7,8,3',4'-heptamethoxyflavone.

Chemical Properties
The fundamental chemical and physical properties of 3',4',5',3,5,7,8-heptamethoxyflavone are

summarized in the table below. These data are essential for its identification, characterization,

and application in experimental settings.
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Property Value Reference

IUPAC Name

2-(3,4-

dimethoxyphenyl)-3,5,6,7,8-

pentamethoxychromen-4-one

[1][3]

Synonyms
HMF, NSC 618928, 3-

Methoxynobiletin
[1][3]

CAS Number 1178-24-1 [1][3]

Molecular Formula C₂₂H₂₄O₉ [1][3]

Molecular Weight 432.4 g/mol [1][3]

Physical Description Solid [3]

Melting Point 129 - 131 °C [3]

Solubility
Soluble in DMSO and

Methanol
[1]

Natural Sources
Citrus reticulata (Tangerine),

Citrus unshiu (Satsuma)
[1][4]

Biological Activities and Therapeutic Potential
This polymethoxyflavone exhibits a broad spectrum of biological activities, making it a

promising candidate for further investigation in drug discovery. Its key activities include

neuroprotective, anti-inflammatory, anti-cancer, and skin-protective effects.

Neuroprotective and Anti-Neuroinflammatory Effects
3',4',5',3,5,7,8-Heptamethoxyflavone has demonstrated significant neuroprotective properties in

various preclinical models. It has been shown to ameliorate depression-like behaviors and

restore the expression of brain-derived neurotrophic factor (BDNF), a key molecule involved in

neurogenesis and neuroplasticity.[1] In a mouse model of global cerebral ischemia,

administration of this compound protected against memory impairment and neuronal cell death

in the hippocampus.[5] This neuroprotection is attributed to its ability to induce BDNF

production and exert anti-inflammatory effects by suppressing microglial activation.[5][6]
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Anti-Cancer Activity
The compound has shown inhibitory effects on the proliferation of several cancer cell lines,

including B16 melanoma, CCRF-HSB-2 leukemia, and TGBC11TKB gastric cancer cells.[1]

Furthermore, it acts as an inhibitor of breast cancer resistance protein (BCRP) and P-

glycoprotein (P-gp), which are multidrug resistance proteins that contribute to chemotherapy

failure.[1]

Dermatological Applications and Anti-Photoaging
Effects
In the context of dermatology, 3',4',5',3,5,7,8-heptamethoxyflavone shows promise in

preventing skin photoaging. It inhibits collagenase activity and prevents the UVB-induced

decrease in type I procollagen synthesis in human dermal fibroblasts.[1][4] This is achieved by

modulating key signaling pathways involved in the expression of matrix metalloproteinases

(MMPs).[4]

Signaling Pathways
The biological effects of 3',4',5',3,5,7,8-heptamethoxyflavone are mediated through its

interaction with several key intracellular signaling pathways.

cAMP/ERK/CREB Signaling Pathway
This flavone induces the expression of Brain-Derived Neurotrophic Factor (BDNF) by activating

the cAMP/ERK/CREB signaling pathway.[7] This pathway is crucial for neuronal survival,

differentiation, and synaptic plasticity.
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MAPK and TGF-β/Smad Signaling in Skin Photoaging
In human dermal fibroblasts, 3',4',5',3,5,7,8-heptamethoxyflavone mitigates the effects of UVB

radiation by inhibiting the phosphorylation of key components of the mitogen-activated protein

kinase (MAPK) cascade, such as ERK, JNK, and c-Jun.[4] This, in turn, suppresses the

expression of matrix metalloproteinase-1 (MMP-1), an enzyme responsible for collagen
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degradation. Concurrently, it appears to modulate the TGF-β/Smad pathway to promote the

synthesis of type I procollagen.[4]

MAPK and TGF-β/Smad Pathways in Photoaging
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Experimental Protocols
The following section outlines the general methodologies for key experiments cited in the

literature. For detailed, step-by-step protocols, it is recommended to consult the primary

research articles.

Cell Viability Assay
Objective: To determine the cytotoxic effect of 3',4',5',3,5,7,8-heptamethoxyflavone on cell

lines.
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Methodology:

Cells (e.g., human dermal fibroblasts, cancer cell lines) are seeded in 96-well plates and

allowed to adhere overnight.

The cells are then treated with various concentrations of the compound dissolved in a

suitable solvent (e.g., DMSO) for a specified period (e.g., 24-72 hours).

A viability reagent, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) or PrestoBlue™, is added to each well.

After incubation, the absorbance or fluorescence is measured using a microplate reader.

Cell viability is calculated as a percentage relative to the untreated control cells.

Collagenase Activity Assay
Objective: To measure the inhibitory effect of the compound on collagenase (MMP-1) activity.

Methodology:

A fluorescently labeled collagen substrate is used.

Recombinant human collagenase is incubated with the substrate in the presence and

absence of various concentrations of 3',4',5',3,5,7,8-heptamethoxyflavone.

The reaction is allowed to proceed at 37°C for a set time.

The cleavage of the substrate by collagenase results in an increase in fluorescence, which

is measured using a fluorometer.

The percentage of inhibition is calculated by comparing the fluorescence in the presence

of the inhibitor to the control.

Measurement of Type I Procollagen Synthesis
Objective: To quantify the amount of newly synthesized type I procollagen in cell culture.

Methodology:
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Human dermal fibroblasts are cultured and treated with the compound, often after being

exposed to an inducer of collagen damage like UVB radiation.

The cell culture supernatant is collected after the treatment period.

The concentration of type I procollagen in the supernatant is determined using a specific

enzyme-linked immunosorbent assay (ELISA) kit.

The results are typically normalized to the total protein content of the cell lysates.

Western Blot Analysis
Objective: To detect and quantify the expression levels of specific proteins in signaling

pathways.

Methodology:

Cells are treated with the compound and then lysed to extract total proteins.

Protein concentration is determined using a method such as the Bradford or BCA assay.

Equal amounts of protein from each sample are separated by size using SDS-

polyacrylamide gel electrophoresis (SDS-PAGE).

The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

The membrane is blocked to prevent non-specific antibody binding and then incubated

with primary antibodies specific to the target proteins (e.g., phospho-ERK, total ERK,

MMP-1, β-actin).

After washing, the membrane is incubated with a horseradish peroxidase (HRP)-

conjugated secondary antibody.

The protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system and imaged.

Band intensities are quantified using densitometry software and normalized to a loading

control like β-actin.
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Conclusion
3',4',5',3,5,7,8-Heptamethoxyflavone is a multifaceted natural compound with significant

therapeutic potential. Its well-defined chemical properties and diverse biological activities,

particularly its neuroprotective, anti-cancer, and anti-photoaging effects, make it a compelling

subject for further research and development. The information and experimental frameworks

provided in this guide offer a solid foundation for scientists and researchers to explore the full

potential of this promising flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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